N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C16H18N4OS/c1-11-10-12(2)20(18-11)9-8-19(13(3)21)16-17-14-6-4-5-7-15(14)22-16/h4-7,10H,8-9H2,1-3H3
• InChI Key: AFQPRSRXICHHBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCN(C2=NC3=CC=CC=C3S2)C(=O)C)C
• Molecular Formula: C16H18N4OS
• Molecular Weight: 314.4 g/mol

Description

N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]acetamide, also known as BZTP, is a chemical compound that has been studied for its potential use in scientific research. BZTP has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Scientific Research Applications

Antimicrobial and Antifungal Properties

Studies have shown that benzothiazole derivatives possess significant antimicrobial and antifungal activities. For instance, Mokhtari and Pourabdollah (2013) synthesized antimicrobial nano-materials by reacting 2-chloro-N-(benzothiazole-2-yl)acetamides with piperidine derivatives. These compounds demonstrated higher effectiveness against fungi, particularly Candida species, than bacteria. The presence of dimethylpiperidine groups and specific substituents on the benzothiazole ring was crucial for anticandidal activity (Mokhtari & Pourabdollah, 2013).

Metal Ion Sensing

Benzothiazole derivatives have been studied for their potential in metal ion sensing due to their electronic and structural properties. Rurack et al. (2000) investigated the spectroscopic properties of substituted pyrazolines with benzothiazole units, demonstrating their utility in sensing metal ions through electron transfer processes. This ability to interact with metal ions suggests potential applications in analytical chemistry and environmental monitoring (Rurack et al., 2000).

Antipsychotic Potential

The structural similarity of N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]acetamide to other benzothiazole compounds suggests potential neurological applications. Wise et al. (1987) described the synthesis and pharmacological evaluation of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, demonstrating antipsychotic-like profiles in behavioral animal tests without interaction with dopamine receptors. Such findings indicate the possible exploration of benzothiazole derivatives in developing novel antipsychotic drugs (Wise et al., 1987).

Antioxidant Activity

Compounds structurally related to benzothiazoles have been explored for their antioxidant properties. Ahmad et al. (2012) synthesized N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, demonstrating moderate to significant radical scavenging activity. This suggests the potential of benzothiazole derivatives in pharmaceutical applications targeting oxidative stress-related diseases (Ahmad et al., 2012).